Metaphosphoric acid (HPO3), aluminum salt

Specification

• CAS No.: 13776-88-0
• Molecular Formula: AlHO3P
• Molecular Weight: 106.961 g/mol
• Standard InChI: InChI=1S/Al.HO3P/c;1-4(2)3/h;(H,1,2,3)
• Standard InChI Key: OLLVUVAFUPKBDH-UHFFFAOYSA-N
• SMILES: [O-]P(=O)=O.[O-]P(=O)=O.[O-]P(=O)=O.[Al+3]
• Canonical SMILES: O[P+](=O)[O-].[Al]

Introduction

Basic Properties and Characteristics

Aluminum metaphosphate is an inorganic compound consisting of aluminum ions coordinated with metaphosphate groups. It is characterized by its stability at high temperatures and relatively low reactivity in neutral aqueous environments.

Physical and Chemical Properties

The physical and chemical properties of aluminum metaphosphate are summarized in the following table:

Property	Value/Description
Chemical Formula	Al(PO3)3 or AlO9P3
CAS Numbers	13776-88-0, 32823-06-06
Molecular Weight	263.9 g/mol
Appearance	White powder/crystals
Density	2.78 g/cm³ at 25°C
Melting Point	~1,527°C
Solubility	Insoluble in water; slightly soluble at low pH
Hazard Classification	Irritant (eyes, respiratory system, skin)
Hazard Statements	H315, H319, H335
The compound exists in a structure where aluminum atoms are coordinated with metaphosphate groups, forming a network that contributes to its stability and insolubility in water. The phosphate content in aluminum metaphosphate is typically high, with P2O5 content approximately 80%, making it particularly valuable for applications requiring phosphate-rich materials.

Structural Characteristics

Aluminum metaphosphate features a structure where aluminum ions are coordinated with metaphosphate groups (PO3) in a three-dimensional network. These metaphosphate groups consist of corner-connected PO4 tetrahedra, which can be present in ring sizes of n=4, 6, and 9. The commercially available aluminum tetrametaphosphate (Al4(P4O12)3) represents one form where metaphosphate groups organize into rings of four phosphate units.

Synthesis and Preparation Methods

Several methods have been developed for the synthesis of aluminum metaphosphate, with variations affecting the properties of the final product.

Traditional Synthesis Routes

The traditional synthesis of aluminum metaphosphate involves the reaction of aluminum salts with phosphoric acid under controlled conditions:

• Reaction of aluminum oxide or hydroxide with phosphoric acid:

  • The reaction equation can be represented as: 3H3PO4 + AlCl3 → Al(H2PO4)3 + 3HCl

  • This reaction typically requires controlled temperature and pH conditions

• Alternative synthesis using aluminum oxide and metaphosphoric acid:

  • This method sometimes requires additives like silver phosphate (Ag3PO4) to lower the melting point

Advanced Synthesis Methods

Research has explored more sophisticated methods to produce aluminum metaphosphate with tailored properties:

• Solvothermal synthesis:

  • Involves reacting aluminum and phosphorus-based compounds under high temperature and pressure

  • This method allows for the formation of aluminophosphate frameworks with unique topologies

• P123-assisted one-pot method:

  • A series of Al-P-O catalysts can be prepared using block copolymer P123 as an additional ligand

  • The P/Al molar ratio can be adjusted to affect the crystallinity and properties of the final product

• Precipitation method:

  • Involves the precipitation of aluminum metaphosphate from solutions of aluminum salts and phosphoric acid

  • The pH value during precipitation affects the ratio of hydroxyl to phosphate groups

Chemical Reactions and Behavior

Aluminum metaphosphate exhibits interesting chemical behaviors that determine its applications and limitations.

Dissolution Behavior

The dissolution behavior of aluminum metaphosphate varies significantly depending on the pH of the environment:

• In alkaline environments:

  • Aluminum tetrametaphosphate shows increased dissolution rates with increasing pH

  • At pH 12.5, nearly complete dissolution of aluminum occurs after 30 days

• Comparison with aluminum hexametaphosphate:

  • Interestingly, aluminum hexametaphosphate shows opposite dissolution behavior

  • Its dissolution decreases with increasing pH, suggesting different stability mechanisms
    This contrasting dissolution behavior indicates different stability mechanisms and reactivity patterns between various aluminum metaphosphate structures, which has implications for their applications in different environments.

Reactivity in Chemical Systems

Aluminum metaphosphate participates in various chemical reactions:

• Interaction with potassium silicates:

  • Forms crystalline potassium tetrametaphosphate dihydrate through ion-exchange reactions

  • The reactivity depends on the pH value, with increasing reactivity at higher pH values

• Catalytic activities:

  • Lewis acidic properties facilitate nucleophilic attacks

  • Promotes formation of reaction intermediates in various chemical processes

Applications in Various Fields

Aluminum metaphosphate finds applications across multiple industries due to its unique properties.

Industrial Applications

The compound is utilized in various industrial settings:

• Material science applications:

  • Used as a constituent in glazes, enamels, and glasses

  • Component in high-temperature insulating cements

  • Development of advanced ceramics and composites

• Binding and adhesive applications:

  • Functions as a binding agent in construction materials

  • Used in the automobile industry due to its strong binding properties

Catalytic Applications

Aluminum metaphosphate has shown promising catalytic properties:

• Biomass conversion:

  • Used in catalytic transfer hydrogenation (CTH) of biomass-derived platforms

  • Aluminum phosphate with modified P/Al ratios can be tailored for specific catalytic reactions

• Esterification reactions:

  • Sulfated aluminum phosphate catalysts have shown high activity in esterification of organic acids

  • Under optimum conditions, conversions up to 91% have been achieved

• O-methylation reactions:

  • Al-P-O catalysts prepared with different P/Al molar ratios show activity in O-methylation of catechol with methanol

  • The catalyst Al-1.1P-O exhibits superior catalytic performance with 52.5% catechol conversion and 97.6% guaiacol selectivity

Electrochemical Applications

Research has demonstrated potential applications in energy storage:

• Battery materials:

  • Can be used in aluminum-ion batteries as a cathodic material

  • Enhances discharge capacities and long-term cycling stability

Research Findings and Recent Developments

Recent research has expanded our understanding of aluminum metaphosphate properties and applications.

Structural Analysis Through Vibrational Spectroscopy

Recent spectroscopic studies have provided insights into the vibrational characteristics of aluminum-phosphate compounds:

• Raman and infrared spectroscopy findings:

  • Spectra are characterized by two specific intense bands in the mid- and high-frequency range

  • These bands correspond to P-O-P and P-O bonds in [PO4] tetrahedron vibrations

  • The position of high-frequency bands relates to the number of bridging oxygen atoms connecting [PO4] tetrahedrons

• Applications of spectroscopic analysis:

  • Useful in determining phase composition of polyphase materials

  • Can identify structural features of aluminum-phosphate glasses and glass-ceramic materials

Modified Aluminum Phosphates

Research into modified forms of aluminum phosphates has revealed new possibilities:

• Organically modified aluminum phosphates:

  • Synthesis of aluminum organophosphates with diphenyl phosphate ligands

  • These compounds show unique structural properties that can be beneficial for specialized applications

• Alkali earth metal-loaded aluminum phosphates:

  • Introduction of alkali earth metals creates weak and medium basic sites

  • This tuning of acidity and basicity can significantly improve catalytic performance

  • For example, 3 wt% Ca/APO1.5 improved furfuryl alcohol yield from 54% to 90%